Cas no 1469-74-5 (3,4'-Dinitrobenzophenone)
3,4'-Dinitrobenzophenone structure
Product Name:3,4'-Dinitrobenzophenone
CAS No:1469-74-5
MF:C13H8N2O5
MW:272.21302318573
MDL:MFCD00617174
CID:41432
PubChem ID:87568973
Update Time:2025-04-18
3,4'-Dinitrobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- 3,4'-Dinitrobenzophenone
- (3-nitrophenyl)-(4-nitrophenyl)methanone
- Dinitrobenzophenone
- M,P''-DINITROBENZOPHENONE
- 3,4''-DINITROBENZOPHENONE 95+%
- (3-nitrophenyl)(4-nitrophenyl)methanone
- 3,4\\'-Dinitrobenzophenone
- 3,4'-DINITRO BENZOPHENONE
- VZ25407
- Methanone,(3-nitrophenyl)(4-nitrophenyl)-
- D2551
- A808572
- 469D745
- AKOS015911834
- DTXSID00509043
- 3,4/'-Dinitrobenzophenone
- D90081
- CS-0357208
- SCHEMBL3234327
- FT-0633577
- MFCD00617174
- BS-43883
- 1469-74-5
- Methanone, (3-nitrophenyl)(4-nitrophenyl)-
- ZEGCOKXUTZGBGN-UHFFFAOYSA-N
- DB-021952
-
- MDL： MFCD00617174
- Inchi： 1S/C13H8N2O5/c16-13(9-4-6-11(7-5-9)14(17)18)10-2-1-3-12(8-10)15(19)20/h1-8H
- InChI Key： ZEGCOKXUTZGBGN-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04300
- Monoisotopic Mass: 272.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 109
Experimental Properties
- Color/Form: Not determined
- Density: 1.423
- Melting Point: 172.0 to 176.0 deg-C
- Boiling Point: 471.393 °C at 760 mmHg
- Flash Point: 471.393 °C at 760 mmHg
- Refractive Index: 1.643
- PSA: 108.71000
- LogP: 3.78040
- Solubility: Not determined
3,4'-Dinitrobenzophenone Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H228
- Warning Statement： P210-P240-P241-P280
- Hazardous Material transportation number：1799
- WGK Germany：1
- Safety Instruction： S26; S36; S37/39
- RTECS：YH2700000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：4.1
- PackingGroup：II
3,4'-Dinitrobenzophenone Customs Data
- HS CODE：29211190
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3,4'-Dinitrobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523413-50mg |
3,4'-Dinitrobenzophenone |
1469-74-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B523413-100mg |
3,4'-Dinitrobenzophenone |
1469-74-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B523413-500mg |
3,4'-Dinitrobenzophenone |
1469-74-5 | 500mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB142609-5 g |
3,4'-Dinitrobenzophenone, 95%; . |
1469-74-5 | 95% | 5 g |
€104.30 | 2023-07-20 | |
| abcr | AB142609-25 g |
3,4'-Dinitrobenzophenone, 95%; . |
1469-74-5 | 95% | 25 g |
€290.00 | 2023-07-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D2551-5G |
3,4'-Dinitrobenzophenone |
1469-74-5 | >98.0%(GC) | 5g |
¥230.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D2551-25G |
3,4'-Dinitrobenzophenone |
1469-74-5 | >98.0%(GC) | 25g |
¥995.00 | 2024-04-17 | |
| eNovation Chemicals LLC | D745694-25g |
Methanone, (3-nitrophenyl)(4-nitrophenyl)- |
1469-74-5 | 98.0% | 25g |
$170 | 2024-06-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2551-25g |
3,4'-Dinitrobenzophenone |
1469-74-5 | 95.0%(GC) | 25g |
￥995.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2551-5g |
3,4'-Dinitrobenzophenone |
1469-74-5 | 95.0%(GC) | 5g |
￥250.0 | 2022-06-10 |
3,4'-Dinitrobenzophenone Related Literature
-
1. 252. Some substitution reactions of 4-aminodiphenylmethaneWilliam A. Waters J. Chem. Soc. 1933 1060
-
2. Reaction of diazonium salts with transition metals. Part 13. Palladium-catalyzed carbonylative coupling of arenediazonium salts with organotin reagents to give aromatic ketonesKiyoshi Kikukawa,Tohru Idemoto,Atsuhiko Katayama,Kiyoshi Kono,Fumio Wada,Tsutomu Matsuda J. Chem. Soc. Perkin Trans. 1 1987 1511
1469-74-5 (3,4'-Dinitrobenzophenone) Related Products
- 51911-74-1((3,5-Dinitrophenyl)(phenyl)methanone)
- 118059-83-9(Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-)
- 5350-47-0(Methanone, (4-methylphenyl)(4-nitrophenyl)-)
- 21222-05-9(bis(3-nitrophenyl)methanone)
- 1144-74-7(4-Nitrobenzophenone)
- 42187-33-7((3,4-Dimethylphenyl)(3-nitrophenyl)methanone)
- 1033-26-7(Methanone,bis(4-nitrophenyl)-)
- 121-89-1(3-nitroacetophenone)
- 2243-80-3(3-Nitrobenzophenone)
- 87533-54-8(Ethanone, 1,1'-(5-nitro-1,3-phenylene)bis-)
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